(E)-4-(4-(4-bromobenzyloxy)benzylideneamino)benzoic acid
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Overview
Description
(E)-4-(4-(4-bromobenzyloxy)benzylideneamino)benzoic acid is an organic compound that features a complex structure with multiple functional groups
Preparation Methods
The synthesis of (E)-4-(4-(4-bromobenzyloxy)benzylideneamino)benzoic acid typically involves a multi-step process. One common method starts with the bromination of benzyloxybenzene to form 4-bromobenzyloxybenzene. This intermediate is then subjected to a condensation reaction with 4-aminobenzoic acid under specific conditions to yield the final product. Industrial production methods may involve similar steps but are optimized for large-scale synthesis, ensuring high yield and purity.
Chemical Reactions Analysis
(E)-4-(4-(4-bromobenzyloxy)benzylideneamino)benzoic acid can undergo various chemical reactions, including:
Oxidation: This compound can be oxidized under specific conditions to form corresponding oxidized products.
Reduction: Reduction reactions can convert the compound into its reduced forms.
Substitution: The bromine atom in the compound can be substituted with other functional groups using appropriate reagents and conditions. Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and nucleophiles for substitution reactions. The major products formed depend on the specific reaction conditions and reagents used.
Scientific Research Applications
(E)-4-(4-(4-bromobenzyloxy)benzylideneamino)benzoic acid has several scientific research applications:
Chemistry: It is used as a building block in the synthesis of more complex organic molecules.
Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.
Medicine: Research is ongoing to explore its potential therapeutic applications.
Industry: It is used in the development of advanced materials, such as polymers and coatings.
Mechanism of Action
The mechanism of action of (E)-4-(4-(4-bromobenzyloxy)benzylideneamino)benzoic acid involves its interaction with specific molecular targets. The compound can bind to certain enzymes or receptors, modulating their activity and leading to various biological effects. The exact pathways and targets depend on the specific application and context of use.
Comparison with Similar Compounds
(E)-4-(4-(4-bromobenzyloxy)benzylideneamino)benzoic acid can be compared with similar compounds such as 4-bromobenzoic acid and 4-hydroxybenzoic acid. While these compounds share some structural similarities, this compound is unique due to its specific functional groups and the resulting properties. This uniqueness makes it valuable for specific applications where other compounds may not be as effective.
Properties
Molecular Formula |
C21H16BrNO3 |
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Molecular Weight |
410.3 g/mol |
IUPAC Name |
4-[[4-[(4-bromophenyl)methoxy]phenyl]methylideneamino]benzoic acid |
InChI |
InChI=1S/C21H16BrNO3/c22-18-7-1-16(2-8-18)14-26-20-11-3-15(4-12-20)13-23-19-9-5-17(6-10-19)21(24)25/h1-13H,14H2,(H,24,25) |
InChI Key |
UXGNZCQMGPQYAK-UHFFFAOYSA-N |
Canonical SMILES |
C1=CC(=CC=C1COC2=CC=C(C=C2)C=NC3=CC=C(C=C3)C(=O)O)Br |
Origin of Product |
United States |
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